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Compound of Interest

Sodium;2-methyl-3-oxobut-1-en-1-
Compound Name:
olate

Cat. No.: B1141018

An In-depth Technical Guide to Sodium;2-
methyl-3-oxobut-1-en-1-olate

This technical guide provides a comprehensive overview of the chemical properties, structure,
and potential applications of Sodium;2-methyl-3-oxobut-1-en-1-olate. The information is
tailored for researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Physical Properties

Sodium;2-methyl-3-oxobut-1-en-1-olate is the sodium salt of the enol tautomer of 2-methyl-
3-oxobutanal. Its chemical structure is characterized by a four-carbon backbone with a methyl
group at the second position, a ketone at the third position, and a sodium enolate at the first
position.

Table 1: Chemical Identifiers for Sodium;2-methyl-3-oxobut-1-en-1-olate
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Identifier

Value

IUPAC Name

sodium;(Z)-2-methyl-3-oxobut-1-en-1-olate[1]

Molecular Formula

CsH7NaOz[1]

Molecular Weight 122.10 g/mol [1]
CAS Number 35116-41-7[1]
PubChem CID 23663473[1]

Table 2: Computed Physical Properties of Sodium;2-methyl-3-oxobut-1-en-1-olate

Property Value

Exact Mass 122.03437374 Da[1]
Topological Polar Surface Area 40.1 A?[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 2[1]

Rotatable Bond Count 11]

Complexity 107[1]

Due to a lack of experimentally determined physical properties for Sodium;2-methyl-3-

oxobut-1-en-1-olate, the properties of its precursor, 2-methyl-3-oxobutanal, are provided for

reference.

Table 3: Physical Properties of 2-methyl-3-oxobutanal (CAS: 22428-91-7)

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxobutanal-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxobutanal-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxobutanal-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxobutanal-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxobutanal-Sodium-Salt
https://www.benchchem.com/product/b1141018?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxobutanal-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxobutanal-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxobutanal-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxobutanal-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxobutanal-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-oxobutanal-Sodium-Salt
https://www.benchchem.com/product/b1141018?utm_src=pdf-body
https://www.benchchem.com/product/b1141018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula CsHsO2

Molecular Weight 100.12 g/mol

Boiling Point 136.5 °C at 760 mmHg
Flash Point 42.2 °C

Density 0.946 g/cm3

Synthesis and Experimental Protocols

The synthesis of Sodium;2-methyl-3-oxobut-1-en-1-olate is not extensively documented in
the scientific literature. However, a plausible and efficient synthesis can be extrapolated from
the known chemistry of its precursor and general methods for enolate formation. The proposed
synthetic route is a two-step process:

o Synthesis of 2-methyl-3-oxobutanal: This precursor can be synthesized through various
methods, one of which is the oxidation of a suitable alcohol precursor.

» Deprotonation to form the Sodium Enolate: Treatment of 2-methyl-3-oxobutanal with a
suitable sodium base will yield the target compound.

Experimental Protocol for the Synthesis of Sodium;2-
methyl-3-oxobut-1-en-1-olate (Proposed)

Step 1: Synthesis of 2-methyl-3-oxobutanal (lllustrative Method)

o Materials: 2-methyl-3-oxobutan-1-ol, Dess-Martin periodinane (DMP), Dichloromethane
(DCM).

e Procedure:

o To a stirred solution of 2-methyl-3-oxobutan-1-ol (1.0 eq) in anhydrous DCM at 0 °C, add
Dess-Martin periodinane (1.1 eq) portion-wise.
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o Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring
the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
thiosulfate.

o Separate the organic layer, wash with saturated aqueous sodium bicarbonate and brine,
dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to obtain 2-methyl-3-
oxobutanal.

Step 2: Synthesis of Sodium;2-methyl-3-oxobut-1-en-1-olate

o Materials: 2-methyl-3-oxobutanal, Sodium hydride (NaH) or Sodium ethoxide (NaOEt),
Anhydrous Tetrahydrofuran (THF).

e Procedure:

o To a stirred suspension of Sodium Hydride (1.1 eq, 60% dispersion in mineral oil, washed
with hexane) in anhydrous THF at 0 °C under an inert atmosphere (e.g., Argon), add a
solution of 2-methyl-3-oxobutanal (1.0 eq) in anhydrous THF dropwise.

o Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and
stir for an additional 2 hours.

o The formation of the sodium enolate will result in a precipitate. The solid can be isolated
by filtration, washed with anhydrous THF, and dried under vacuum to yield Sodium;2-
methyl-3-oxobut-1-en-1-olate.
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Step 2: Enolate Formation

Sodium Hydride (NaH)
in Anhydrous THF

Deprotonation Sodium;2-methyl-3-oxobut-1—en-1-o|at9

E’Z-methyl-s-oxobutanal

Step 1: Synthesis of Precursor

Dess-Martin Periodinane (DMP)
in Dichloromethane (DCM) )

Oxidation 2-methyl-3-oxobutanaD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Sodium;2-methyl-3-oxobut-1-en-1-olate" chemical
properties and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141018#sodium-2-methyl-3-oxobut-1-en-1-olate-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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